Cas no 1806335-21-6 (2-Iodo-3-methyl-5-phenylpyridine)

• Product Name: 2-Iodo-3-methyl-5-phenylpyridine
• CAS No: 1806335-21-6
• MF: C₁₂H₁₀IN
• MW: 295.118975162506
• CID: 4906899
• Update Time: 2025-06-09

2-Iodo-3-methyl-5-phenylpyridine Chemical and Physical Properties

Names and Identifiers

• 2-Iodo-3-methyl-5-phenylpyridine

• Inchi： 1S/C12H10IN/c1-9-7-11(8-14-12(9)13)10-5-3-2-4-6-10/h2-8H,1H3
• InChI Key： UXPAEGDDEBUVPP-UHFFFAOYSA-N
• SMILES： IC1=C(C)C=C(C=N1)C1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 177
• XLogP3: 3.5
• Topological Polar Surface Area: 12.9

Additional information on 2-Iodo-3-methyl-5-phenylpyridine

Comprehensive Overview of 2-Iodo-3-methyl-5-phenylpyridine (CAS No. 1806335-21-6): Properties, Applications, and Industry Insights

2-Iodo-3-methyl-5-phenylpyridine (CAS No. 1806335-21-6) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This iodinated pyridine derivative combines a phenyl group at the 5-position and a methyl group at the 3-position, making it a versatile intermediate for cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig amination. Its molecular formula, C₁₂H₁₀IN, and precise molecular weight of 295.12 g/mol are critical for synthetic chemists designing novel bioactive molecules.

The compound’s iodo-substituted pyridine scaffold is particularly valuable in medicinal chemistry, where it serves as a key building block for kinase inhibitors and central nervous system (CNS) targeting drugs. Recent studies highlight its role in developing anticancer agents, aligning with the growing demand for targeted therapies in oncology. Researchers also explore its potential in PET radioligands, leveraging the iodine atom for isotopic labeling—a hotspot in diagnostic imaging innovation.

From a synthetic perspective, 2-Iodo-3-methyl-5-phenylpyridine exhibits remarkable reactivity in palladium-catalyzed reactions, a topic frequently searched in academic databases like SciFinder and Reaxys. Its stability under ambient conditions and compatibility with microwave-assisted synthesis further enhance its appeal for high-throughput drug discovery workflows. Industry forums often discuss its scalability and cost-effective production, addressing the pharmaceutical sector’s need for efficient intermediates.

Environmental and regulatory considerations are equally pivotal. While not classified as hazardous, its handling requires standard laboratory safety protocols (e.g., glove boxes, fume hoods). The compound’s logP value (~3.2) suggests moderate lipophilicity, a property optimized in ADME studies—a recurring theme in preclinical research queries. Analytical techniques like HPLC and NMR are essential for purity verification, ensuring compliance with ICH guidelines.

Market trends indicate rising demand for custom synthesis of halogenated pyridines, driven by partnerships between CDMOs and biotech firms. Patent analyses reveal applications in neurological disorder treatments, resonating with global health priorities like Alzheimer’s and Parkinson’s disease. As AI-driven molecular design gains traction, compounds like 2-Iodo-3-methyl-5-phenylpyridine are increasingly modeled for virtual screening libraries.

In conclusion, CAS 1806335-21-6 represents a convergence of synthetic utility and therapeutic potential. Its relevance to precision medicine and green chemistry initiatives positions it as a compound of enduring scientific and commercial interest. Future research may explore its catalytic applications or bioconjugation strategies, further expanding its industrial footprint.